(E)-3-(2-methoxyphenyl)-N-(((tetrahydrofuran-2-yl)methyl)carbamothioyl)acrylamide

• IUPAC Name: (E)-3-(2-methoxyphenyl)-N-(oxolan-2-ylmethylcarbamothioyl)prop-2-enamide
• InChI: InChI=1S/C16H20N2O3S/c1-20-14-7-3-2-5-12(14)8-9-15(19)18-16(22)17-11-13-6-4-10-21-13/h2-3,5,7-9,13H,4,6,10-11H2,1H3,(H2,17,18,19,22)/b9-8+
• InChI Key: AEIKPCUHXPYZKF-CMDGGOBGSA-N
• Canonical SMILES: COC1=CC=CC=C1C=CC(=O)NC(=S)NCC2CCCO2
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C(=O)NC(=S)NCC2CCCO2
• Molecular Formula: C16H20N2O3S
• Molecular Weight: 320.4 g/mol
• CAS No.: 651013-21-7

Description

(E)-3-(2-Methoxyphenyl)-N-(((tetrahydrofuran-2-yl)methyl)carbamothioyl)acrylamide is a synthetic acrylamide derivative characterized by a 2-methoxyphenyl group at the α-position and a carbamothioyl moiety linked to a tetrahydrofuran (THF)-containing side chain. This compound’s structural uniqueness lies in the integration of a rigid THF ring, which may enhance conformational stability and influence pharmacokinetic properties such as solubility and bioavailability.

Biological Activity

(E)-3-(2-methoxyphenyl)-N-(((tetrahydrofuran-2-yl)methyl)carbamothioyl)acrylamide is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound can be structurally represented as follows:

• Molecular Formula : C13H17N3O2S
• Molecular Weight : 281.36 g/mol

This compound features a methoxyphenyl group, a tetrahydrofuran moiety, and a carbamothioyl functional group, which contribute to its biological activity.

Anticancer Activity

Several studies have evaluated the anticancer potential of compounds similar to (E)-3-(2-methoxyphenyl)-N-(((tetrahydrofuran-2-yl)methyl)carbamothioyl)acrylamide. For instance, derivatives with similar structural motifs have shown significant cytotoxic effects against various cancer cell lines:

• Cell Lines Tested : MCF-7 (breast cancer), MDA-MB-468 (triple-negative breast cancer)
• IC50 Values : Compounds in related studies exhibited IC50 values ranging from 5 to 10 µM against resistant cancer cell lines, indicating potent activity .

The mechanism of action for compounds in this class often involves:

• Microtubule Disruption : Similar compounds have been shown to disrupt microtubule formation, leading to cell cycle arrest in the mitotic phase.
• Caspase Activation : Induction of apoptosis through caspase activation has been observed, suggesting a pathway for programmed cell death .

Comparative Biological Activity

Compound Name	Cell Line	IC50 (µM)	Mechanism of Action
Compound 1	MDA-MB-468	5.2	Microtubule disruption
Compound 2	MCF-7	6.57	Caspase activation
(E)-3-(2-methoxyphenyl)-N-(((tetrahydrofuran-2-yl)methyl)carbamothioyl)acrylamide	TBD	TBD	TBD

Case Studies

• In Vitro Studies : A study involving similar thiourea derivatives demonstrated significant cytotoxicity against cervical carcinoma cells with IC50 values below 10 µM, indicating their potential as anticancer agents .
• In Vivo Studies : Preliminary studies on related compounds have shown promising results in xenograft models, where tumor sizes were significantly reduced after treatment .

Scientific Research Applications

Anticancer Applications

Research indicates that compounds similar to (E)-3-(2-methoxyphenyl)-N-(((tetrahydrofuran-2-yl)methyl)carbamothioyl)acrylamide exhibit promising anticancer properties. The mechanisms through which these compounds exert their effects include:

• Induction of Apoptosis : The compound promotes apoptosis in cancer cells by modulating mitochondrial pathways, increasing pro-apoptotic proteins (e.g., Bax) while decreasing anti-apoptotic proteins (e.g., Bcl-2).
• Cell Cycle Arrest : It has been shown to induce cell cycle arrest in the S-phase, inhibiting the proliferation of various cancer cell lines, including HepG2 (liver cancer) and MCF-7 (breast cancer) cells .

Antimicrobial Activity

The compound also demonstrates significant antimicrobial activity against various pathogens. Studies have reported:

• Bacterial Inhibition : Effective against Gram-positive and Gram-negative bacteria such as Staphylococcus aureus and Escherichia coli.
• Antifungal Properties : Potential antifungal activity has been observed, making it a candidate for further exploration in treating fungal infections .

Synthesis Methodologies

The synthesis of (E)-3-(2-methoxyphenyl)-N-(((tetrahydrofuran-2-yl)methyl)carbamothioyl)acrylamide typically involves multicomponent reactions. Key steps include:

• Formation of the Acrylamide Backbone : Utilizing acrylamide derivatives as starting materials.
• Incorporation of Tetrahydrofuran and Carbamothioyl Groups : These modifications enhance solubility and biological activity.
• Optimization of Reaction Conditions : Adjusting temperature, solvent, and catalysts to maximize yield and purity .

Case Studies

Several studies have explored the applications of this compound:

• Anticancer Study : A recent investigation evaluated its effects on HepG2 cells, demonstrating significant apoptosis induction and cell cycle arrest, suggesting its potential as an anticancer agent .
• Antimicrobial Efficacy : Another study focused on its antibacterial properties, showing effective inhibition against common pathogens, which supports its application in treating infections .

Summary of Biological Activities

Activity Type	Target Organism/Cell Line	Mechanism of Action	Reference
Anticancer	HepG2	Induction of apoptosis; cell cycle arrest
Antimicrobial	Staphylococcus aureus	Inhibition of bacterial growth
Antimicrobial	Escherichia coli	Inhibition of bacterial growth

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs, their physicochemical properties, synthesis methods, and biological activities:

Compound Name	Structural Features	Yield (%)	Melting Point (°C)	Key Findings	Ref.
(E)-3-(2-Methoxyphenyl)-N-(((tetrahydrofuran-2-yl)methyl)carbamothioyl)acrylamide (Target Compound)	THF-methyl carbamothioyl group, 2-methoxyphenyl substituent	N/A	N/A	Hypothesized to exhibit enhanced conformational stability due to THF moiety.	-
(E)-3-(2-Methoxyphenyl)-N-(2-((1,2,3,4-tetrahydroacridin-9-yl)amino)ethyl)acrylamide (Compound 12)	Acridin-9-yl aminoethyl side chain, 2-methoxyphenyl substituent	45.05	173–175	Demonstrated acetylcholinesterase inhibition; potential use in Alzheimer’s therapy.
N-((4-((2,4-Dioxoimidazolidin-5-yl)methyl)phenyl)carbamothioyl)-2-methoxybenzamide (Compound 2)	Imidazolidinedione core, 2-methoxybenzamide substituent	60	216–218	Moderate antitumor activity in vitro; validated via NMR and elemental analysis.
(E)-N-(2-(1H-Indazol-3-yl)ethyl)-3-(3,4,5-trimethoxyphenyl)acrylamide (6t)	Indazole-ethyl side chain, trimethoxyphenyl substituent	N/A	N/A	EP2 receptor antagonist; 97% purity confirmed by LCMS.
N-(bis(2-hydroxyethyl)carbamothioyl)acrylamide (BHCA)	Bis-hydroxyethyl carbamothioyl group	N/A	N/A	Effective corrosion inhibitor for carbon steel in HCl (88% inhibition at 500 ppm).
(E)-3-(4-Hydroxy-3-methoxyphenyl)-N-((4′-methyl-2,2′-bipyridin-4-yl)methyl)acrylamide (Ru-2 ligand)	Bipyridine-methyl group, 4-hydroxy-3-methoxyphenyl substituent	N/A	N/A	Ruthenium complex (Ru-2) showed near-infrared fluorescence and high singlet oxygen quantum yield (Φ = 0.70).

Structural and Functional Divergences

• Carbamothioyl Group Variations: The target compound’s THF-methyl carbamothioyl group contrasts with hydroxyethyl (BHCA, HCA) or aromatic (Compound 2) carbamothioyl substituents.
• Aryl Substituents : The 2-methoxyphenyl group in the target compound differs from trimethoxyphenyl (6t) or 4-hydroxy-3-methoxyphenyl (Ru-2 ligand) substituents. Such variations influence electronic properties and binding affinities; for example, trimethoxyphenyl enhances EP2 receptor antagonism in 6t .